Cas no 13023-53-5 (2-Butanone, 3-(phenylthio)-)

• Product Name: 2-Butanone, 3-(phenylthio)-
• CAS No: 13023-53-5
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 1229172
• PubChem ID: 586310
• Update Time: 2025-11-02

2-Butanone, 3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-(phenylthio)-
• 3-phenylsulfanylbutan-2-one
• 3-(Phenylsulfanyl)-2-butanone #
• 3-phenylmercaptobutan-2-one
• AKOS008908550
• DTXSID60342973
• EN300-394769
• 3-(phenylsulfanyl)butan-2-one
• NLDFYTXSKOMASR-UHFFFAOYSA-N
• 13023-53-5

• Inchi： 1S/C10H12OS/c1-8(11)9(2)12-10-6-4-3-5-7-10/h3-7,9H,1-2H3
• InChI Key： NLDFYTXSKOMASR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C(C)=O)C

Computed Properties

• Exact Mass: 180.06096
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Butanone, 3-(phenylthio)-

Comprehensive Guide to 2-Butanone, 3-(phenylthio)- (CAS No. 13023-53-5): Properties, Applications, and Market Insights

2-Butanone, 3-(phenylthio)- (CAS No. 13023-53-5) is a specialized organic compound that has garnered significant attention in industrial and research applications. Known for its unique molecular structure combining a ketone and a phenylthio group, this compound serves as a versatile intermediate in organic synthesis. With the growing demand for high-performance chemicals in sectors like pharmaceuticals, agrochemicals, and material science, understanding the properties and applications of 3-(phenylthio)-2-butanone is essential for professionals and researchers alike.

The chemical formula of 2-Butanone, 3-(phenylthio)- is C₁₀H₁₂OS, and it features a sulfur-containing functional group that enhances its reactivity. This makes it valuable for synthesizing complex molecules, particularly in the development of flavors and fragrances, where sulfur derivatives are prized for their distinctive olfactory properties. Recent trends in green chemistry have also spotlighted sulfur-based compounds like 13023-53-5 due to their potential in sustainable synthesis routes.

One of the most searched questions about 3-(phenylthio)-2-butanone is its role in pharmaceutical intermediates. Researchers are exploring its utility in creating bioactive molecules, particularly in antiviral and anti-inflammatory drug development. The compound’s ability to act as a building block for heterocyclic structures aligns with the increasing demand for novel therapeutic agents. Additionally, its stability under various conditions makes it a reliable candidate for lab-scale and industrial-scale applications.

In material science, 2-Butanone, 3-(phenylthio)- is investigated for its potential in polymer modification. The phenylthio moiety can introduce sulfur cross-linking sites, enhancing the thermal and mechanical properties of polymers. This aligns with the industry’s shift toward high-performance materials for automotive and aerospace applications. Moreover, its compatibility with UV-curable resins has sparked interest in coatings and adhesives, addressing the need for eco-friendly alternatives.

Market dynamics for 13023-53-5 reflect its niche yet growing demand. Suppliers and manufacturers are focusing on purity optimization and scalable synthesis to meet regulatory standards in Europe and North America. With the rise of custom synthesis services, this compound is increasingly available for R&D purposes, catering to startups and academic institutions. Analysts project steady growth in its market value, driven by innovations in fine chemicals and specialty additives.

For researchers handling 2-Butanone, 3-(phenylthio)-, safety data sheets (SDS) recommend standard organic lab precautions, including proper ventilation and personal protective equipment (PPE). While not classified as hazardous under most jurisdictions, its sulfur content necessitates careful handling to avoid unwanted reactions. Storage in amber glass under inert atmospheres is advised to maintain stability.

In summary, 3-(phenylthio)-2-butanone (CAS No. 13023-53-5) is a multifaceted compound with expanding applications across industries. Its synthesis, properties, and market potential make it a subject of ongoing research, particularly in alignment with sustainability goals and advanced material development. As innovation continues, this compound is poised to play a pivotal role in next-generation chemical solutions.